Cas no 62353-78-0 (2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-, methyl ester)

2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-, methyl ester structure
62353-78-0 structure
Product Name:2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-, methyl ester
CAS No:62353-78-0
MF:C7H8O3S2
MW:204.266619682312
CID:448158
PubChem ID:71387266
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-, methyl ester
    • methyl 3-methylsulfinylthiophene-2-carboxylate
    • 62353-78-0
    • Methyl 3-(methanesulfinyl)thiophene-2-carboxylate
    • DTXSID60809399
    • Inchi: 1S/C7H8O3S2/c1-10-7(8)6-5(12(2)9)3-4-11-6/h3-4H,1-2H3
    • InChI Key: ULAYIVDKZYXZPM-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CSC=1C(=O)OC)=O

Computed Properties

  • Exact Mass: 203.99154
  • Monoisotopic Mass: 203.99148646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 90.8Ų

Experimental Properties

  • PSA: 43.37
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